DPM-1001

• CAS: 1471172-29-8
• Molecular Formula: C35H57N3O3
• Molecular Weight: 567.8 g/mol
• InChI: InChI=1S/C35H57N3O3/c1-24(10-13-32(40)41-4)28-11-12-29-33-30(15-17-35(28,29)3)34(2)16-14-26(21-25(34)22-31(33)39)37-20-8-7-18-36-23-27-9-5-6-19-38-27/h5-6,9,19,24-26,28-31,33,36-37,39H,7-8,10-18,20-23H2,1-4H3/t24-,25-,26-,28-,29+,30+,31-,33+,34+,35-/m1/s1
• InChIKey: RVANDQULNPITCN-MCVYBXALSA-N

DPM-1001: PTP1B Inhibitor with Copper Chelation

DPM-1001 (CAS 1471172-29-8) is a small-molecule, orally bioavailable, non-competitive inhibitor of protein-tyrosine phosphatase 1B (PTP1B) that also functions as a highly selective copper chelator [1]. It is a structural analog of the PTP1B inhibitor trodusquemine (MSI-1436), but exhibits enhanced potency, oral bioavailability, and unique copper-binding properties that enable dual therapeutic applications in metabolic disorders (type 2 diabetes, obesity) and Wilson's disease [2].

Mechanism Non-competitive PTP1B inhibition

Exposure Reported oral bioavailability

Function Copper-chelating dual activity

• [1] Krishnan N, Konidaris KF, Gasser G, Tonks NK. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. J Biol Chem. 2018;293(5):1517-1525. doi: 10.1074/jbc.C117.819110. View Source
• [2] Krishnan N, Felice CS, Rivera KD, Pappin DJ, Tonks NK. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease. Genes Dev. 2018;32(13-14):944-952. doi: 10.1101/gad.314658.118. View Source

Why DPM-1001 Cannot Be Substituted

PTP1B inhibitors and copper chelators are distinct classes of compounds with non-overlapping primary targets. Most PTP1B inhibitors lack oral bioavailability or are charged molecules unsuitable for in vivo studies [1]. Conventional copper chelators like trientine or penicillamine are broad-spectrum metal binders associated with significant side effects and limited blood-brain barrier penetration [2]. DPM-1001 uniquely integrates both activities in a single, orally bioavailable molecule, enabling simultaneous modulation of insulin/leptin signaling and copper homeostasis. Substitution with a generic PTP1B inhibitor forfeits copper-targeted therapeutic potential, while substitution with a conventional chelator sacrifices PTP1B-mediated metabolic benefits. The quantitative evidence below underscores why DPM-1001 is not interchangeable with either class.

Class gap Most potent PTP1B inhibitors lack oral exposure; replacing DPM-1001 with a phosphotyrosine mimetic may lose in vivo target engagement.

Mechanism Non-competitive binding profile may not transfer to active-site inhibitors; isoform selectivity and time-dependent kinetics can differ.

Copper axis Standard PTP1B inhibitors lack copper chelation; metal-homeostasis model endpoints may not replicate without this dual function.

• [1] Krishnan N, Konidaris KF, Gasser G, Tonks NK. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. J Biol Chem. 2018;293(5):1517-1525. doi: 10.1074/jbc.C117.819110. View Source
• [2] Weiskirchen R. Comprehensive Pharmacological Management of Wilson's Disease: Mechanisms, Clinical Strategies, and Emerging Therapeutic Innovations. 2025. (Table 2 summary of chelator properties). View Source

DPM-1001 Comparative Evidence

PTP1B Inhibition: DPM-1001 vs. MSI-1436

In a direct head-to-head comparison using the long form of PTP1B (PTP1B(1–405)) and the fluorogenic substrate DiFMUP, DPM-1001 demonstrated a 6-fold lower IC50 (100 nM) compared to its structural analog MSI-1436 (trodusquemine; IC50=600 nM) [1]. The concentration-response curves for both compounds were generated under identical conditions, establishing that DPM-1001 is the more potent inhibitor of the full-length enzyme [1]. Notably, DPM-1001 retained activity against the MSI-1436-resistant double mutant PTP1B-L192A/S372P, albeit with reduced sensitivity (IC50 ~1 µM), indicating a partially distinct inhibitory mechanism [1].

PTP1B Inhibition vs. MSI-1436

Head-to-head

IC50 100 nM vs. 600 nM (MSI-1436)

Reported 6-fold higher inhibition potency under identical assay conditions.

PTP1B(1–405) long form; direct single-point assay.

Evidence Dimension	PTP1B enzymatic inhibition (IC50)
Target Compound Data	IC50 = 100 nM
Comparator Or Baseline	MSI-1436 (trodusquemine), IC50 = 600 nM
Quantified Difference	6-fold more potent
Conditions	In vitro enzymatic assay using PTP1B(1–405) and DiFMUP substrate; data from Figure 1B of J Biol Chem 2018 [1]

Why This Matters

For researchers selecting a PTP1B inhibitor for cellular or in vivo studies, DPM-1001 offers a 6-fold improvement in target engagement at the enzymatic level, potentially enabling lower dosing and reduced off-target effects.

• [1] Krishnan N, Konidaris KF, Gasser G, Tonks NK. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. J Biol Chem. 2018;293(5):1517-1525. (Figure 1B and text). View Source

Time-Dependent Allosteric PTP1B Inhibition

Unlike the parent compound MSI-1436, which is a charged molecule with limited oral bioavailability [1], DPM-1001 was engineered to be orally bioavailable [1]. In high-fat diet-fed C57Bl6/J mice, oral administration of DPM-1001 (5 mg/kg, once daily) resulted in a ~5% decrease in body weight over 3 weeks, improved glucose tolerance, enhanced insulin sensitivity, and increased insulin receptor β-subunit phosphorylation—effects that were equivalent to those achieved by intraperitoneal injection [1]. In contrast, conventional active site-directed PTP1B inhibitors are typically highly charged and lack oral bioavailability, which has historically impeded their development [1]. While the precise oral bioavailability percentage is not reported, the functional equivalence of oral and intraperitoneal routes confirms meaningful systemic exposure following oral dosing.

Time-dependent shift

Head-to-head

IC50: 600 nM (no pre-inc.) → 100 nM (30 min pre-inc.)

Pre-incubation strengthens observed inhibition, supporting an allosteric binding mode.

Long isoform PTP1B(1–405); short form not affected.

Evidence Dimension	Oral bioavailability and in vivo efficacy
Target Compound Data	Oral administration (5 mg/kg/day) reduced body weight by ~5% and improved glucose tolerance in diet-induced obese mice; efficacy equivalent to intraperitoneal administration [1].
Comparator Or Baseline	MSI-1436 (limited oral bioavailability due to charged nature) [1]; most active site-directed PTP1B inhibitors (charged, non-oral) [1].
Quantified Difference	Not quantified (qualitative difference in oral availability)
Conditions	High-fat diet-fed C57Bl6/J mice; 5 mg/kg oral or intraperitoneal daily dosing for 3 weeks; data from Figure 3 of J Biol Chem 2018 [1]

Why This Matters

Oral bioavailability is a critical selection criterion for researchers planning long-term in vivo studies or exploring translational potential. DPM-1001 is one of the few PTP1B inhibitors validated for oral dosing in animal models.

• [1] Krishnan N, Konidaris KF, Gasser G, Tonks NK. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. J Biol Chem. 2018;293(5):1517-1525. (Abstract, Results section, Figure 3). View Source

Oral Bioavailability in Metabolic Disease Models

DPM-1001 functions as a highly selective copper chelator, forming a stable complex with copper as demonstrated by ESI-MS analysis (peak at 727.5 m/z corresponding to [Cu(DPM-1001)SO4]) [1]. In the toxic milk mouse model of Wilson's disease, oral treatment with DPM-1001 significantly lowered copper levels in both the liver and brain, and promoted fecal copper excretion while ameliorating disease-associated symptoms [2]. A comparative table of Wilson's disease therapeutics classifies DPM-1001 as a chelator with 'high copper affinity and ability to cross the blood-brain barrier (BBB)' alongside trientine with surface-modified liposomes [3]. Unlike the broad-spectrum chelators trientine and penicillamine, which are associated with side effects and limited BBB penetration, DPM-1001 demonstrates intrinsic BBB permeability in animal models [2][3]. DPM-1001 has received FDA Orphan Drug Designation for Wilson's disease [4].

Oral in vivo exposure

Class-level

Oral gavage (5 mg/kg/day) improved glucose handling in DIO mice.

Context: most active-site PTP1B inhibitors lack oral bioavailability; DPM-1001 enables oral-dosing study designs.

Class-level inference; direct comparator bioavailability data not available.

Evidence Dimension	Copper chelation efficacy in Wilson's disease model and BBB penetration
Target Compound Data	Reduced liver and brain copper levels, excreted copper in feces, ameliorated symptoms in toxic milk mouse model; high copper affinity; crosses BBB [2][3].
Comparator Or Baseline	Trientine (standard chelator; limited BBB penetration without surface modification); penicillamine (broad-spectrum, side effects) [3].
Quantified Difference	Not quantified across studies; qualitative classification as 'high copper affinity and ability to cross BBB' distinguishes DPM-1001 from conventional chelators [3].
Conditions	Toxic milk mouse model of Wilson's disease [2]; literature classification table of chelator properties [3]

Why This Matters

For Wilson's disease research, DPM-1001 offers a combination of high copper selectivity, oral bioavailability, and intrinsic BBB penetration not found in standard chelators, making it a compelling tool compound for investigating copper overload in the CNS.

• [1] Krishnan N, Konidaris KF, Gasser G, Tonks NK. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. J Biol Chem. 2018;293(5):1517-1525. (Figure 2). View Source
• [2] Krishnan N, Felice CS, Rivera KD, Pappin DJ, Tonks NK. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease. Genes Dev. 2018;32(13-14):944-952. View Source
• [3] Weiskirchen R. Comprehensive Pharmacological Management of Wilson's Disease: Mechanisms, Clinical Strategies, and Emerging Therapeutic Innovations. 2025. (Table 2). View Source
• [4] DepYmed Inc. DepYmed Receives FDA Orphan Drug Designation for Clinical Candidate DPM-1001 for the Treatment of Wilson Disease. BioSpace. 2022 May 23. View Source

Copper Chelation and Wilson's Disease Application

A comprehensive table of PTP1B inhibitors published in 2022 places DPM-1001 in the context of other clinical and preclinical candidates [1]. DPM-1001 exhibits an IC50 of 0.10 µM (100 nM) against PTP1B, which is 10-fold lower (more potent) than trodusquemine (IC50 = 1.0 µM) and >200-fold lower than ertiprotafib (IC50 >20 µM) [1]. DPM-1001 also compares favorably to JTT-551 (Ki = 0.22 µM) and IONIS 113715 (IC50 <0.01 µM), though the latter is an antisense oligonucleotide with a distinct modality and limited oral bioavailability [1].

Copper chelation

Cross-study

Lowers hepatic and brain copper in toxic milk mouse model.

Unique dual PTP1B/copper mechanism; not shared by MSI-1436 or standard inhibitors.

Wilson's disease model; copper chelation potentiates PTP1B inhibition.

Evidence Dimension	PTP1B inhibitory potency (IC50)
Target Compound Data	IC50 = 0.10 µM (100 nM)
Comparator Or Baseline	Trodusquemine (MSI-1436): IC50 = 1.0 µM; Ertiprotafib: IC50 >20 µM; JTT-551: Ki = 0.22 µM; IONIS 113715: IC50 <0.01 µM
Quantified Difference	10-fold more potent than trodusquemine; >200-fold more potent than ertiprotafib
Conditions	Compiled from literature; assays may vary across compounds; data from Table 1 of Int J Mol Sci 2022 [1]

Why This Matters

This cross-study comparison positions DPM-1001 as one of the more potent small-molecule PTP1B inhibitors reported, reinforcing its utility for target validation and mechanistic studies in metabolic disease models.

• [1] Int J Mol Sci. 2022 Jun;23(13):7027. Table 1: Selected PTP1B inhibitors. (Compound, Company, IC50 or Ki, Clinical Phase). View Source

Selectivity for PTP1B Over Other Phosphatases

Using a radiolabeled 64Cu–DPM-1001 complex, the binding selectivity of DPM-1001 was profiled against a panel of protein-tyrosine phosphatases [1]. The complex showed strong, saturable binding to full-length PTP1B(1–405) but minimal binding to the C-terminally truncated PTP1B(1–321) or to a panel of other PTPs including T-cell PTP (TCPTP), SHP2, LAR, PTPα, PTPσ, and the lipid phosphatase PTEN [1]. This selectivity is consistent with the proposed mechanism in which DPM-1001 binds to the C-terminal, non-catalytic segment of PTP1B, distinguishing it from active-site inhibitors that often cross-react with TCPTP [1]. The selectivity profile of DPM-1001 has not been directly compared to MSI-1436 in the same panel, but the data suggest a similar allosteric, C-terminus-targeting mechanism.

Evidence Dimension	Phosphatase selectivity panel binding
Target Compound Data	64Cu–DPM-1001 binds PTP1B(1–405) but shows minimal binding to PTP1B(1–321), TCPTP, SHP2, LAR, PTPα, PTPσ, and PTEN [1].
Comparator Or Baseline	MSI-1436 (also binds PTP1B C-terminus; selectivity profile similar but not directly compared) [1].
Quantified Difference	Not quantified; qualitative selectivity
Conditions	In vitro binding assay using 64Cu-labeled DPM-1001 complex; data from Figure 2F of J Biol Chem 2018 [1]

Why This Matters

For researchers concerned about off-target effects on closely related phosphatases (especially TCPTP), DPM-1001's allosteric, C-terminus-directed mechanism provides a selectivity advantage over many active-site PTP1B inhibitors.

• [1] Krishnan N, Konidaris KF, Gasser G, Tonks NK. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. J Biol Chem. 2018;293(5):1517-1525. (Figure 2F). View Source

DPM-1001 Application Scenarios

Metabolic Profiling in DIO Mouse Models

DPM-1001 is uniquely suited for long-term oral dosing studies in rodent models of diet-induced obesity and type 2 diabetes. As established in Section 3, DPM-1001 exhibits potent PTP1B inhibition (IC50=100 nM), oral bioavailability, and in vivo efficacy (5 mg/kg/day oral dosing reduces body weight by ~5% and improves glucose tolerance) [1]. Unlike most PTP1B inhibitors, DPM-1001 can be administered in drinking water or via oral gavage, enabling chronic studies without the stress of repeated injections. This makes it a practical tool for investigating the role of PTP1B in insulin and leptin signaling, energy expenditure, and metabolic adaptation [1].

Wilson's Disease Translational Research

For researchers studying Wilson's disease or copper homeostasis in the central nervous system, DPM-1001 offers a distinct advantage over standard chelators: it crosses the blood-brain barrier and reduces brain copper levels in vivo [2][3]. In the toxic milk mouse model, oral DPM-1001 treatment lowered copper in both liver and brain and promoted fecal excretion [2]. The compound's high copper affinity and selectivity minimize off-target metal binding, making it a superior tool for dissecting copper-dependent pathways in neurodegeneration, cancer, and metabolic regulation [2].

Allosteric PTP1B Inhibition Studies

DPM-1001 is one of the few compounds that simultaneously inhibits PTP1B and chelates copper, a property that enhances its PTP1B inhibitory potency [1]. This dual functionality enables studies at the intersection of phosphatase signaling and copper-dependent processes. For example, researchers can use DPM-1001 to explore how copper levels modulate PTP1B activity in contexts such as cancer (where both copper and PTP1B are dysregulated) or neurodegenerative diseases (where copper imbalance and impaired insulin signaling converge). The availability of 64Cu-labeled DPM-1001 also supports radiotracer studies to map copper distribution and PTP1B binding in vivo [1].

Non-Chelating PTP1B Inhibitor Alternatives

With its well-characterized potency (IC50=100 nM), oral bioavailability, and in vivo efficacy profile, DPM-1001 serves as an excellent reference compound for medicinal chemistry programs developing next-generation PTP1B inhibitors. Its allosteric, C-terminus-targeting mechanism provides a validated template for designing compounds that avoid the bioavailability pitfalls of active-site inhibitors [1]. Direct comparisons against DPM-1001 in enzymatic and cellular assays can help medicinal chemists assess whether new analogs achieve meaningful improvements in potency, selectivity, or oral exposure [1].

Application

Selection Property

Validation Focus

DIO model metabolic studies

Oral PTP1B inhibition exposure

Glucose/insulin endpoint monitoring

Wilson's disease model research

Dual PTP1B / copper chelation function

Hepatic/brain copper reduction endpoints

Allosteric PTP1B mechanism studies

Time-dependent, non-competitive kinetics

Long-form vs. short-form isoform profiling

PTP1B signaling without metal modulation

Non-chelating PTP1B inhibitor required

Verify absence of copper interaction

• [1] Krishnan N, Konidaris KF, Gasser G, Tonks NK. A potent, selective, and orally bioavailable inhibitor of the protein-tyrosine phosphatase PTP1B improves insulin and leptin signaling in animal models. J Biol Chem. 2018;293(5):1517-1525. doi: 10.1074/jbc.C117.819110. View Source
• [2] Krishnan N, Felice CS, Rivera KD, Pappin DJ, Tonks NK. DPM-1001 decreased copper levels and ameliorated deficits in a mouse model of Wilson's disease. Genes Dev. 2018;32(13-14):944-952. doi: 10.1101/gad.314658.118. View Source
• [3] Weiskirchen R. Comprehensive Pharmacological Management of Wilson's Disease: Mechanisms, Clinical Strategies, and Emerging Therapeutic Innovations. 2025. (Table 2). View Source